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Compound of Interest

Compound Name: Mal-PEG3-NHS ester

Cat. No.: B608837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling and use of

Mal-PEG3-NHS ester, a heterobifunctional crosslinker integral to the fields of bioconjugation,

drug delivery, and diagnostics. This document outlines the material's safety profile, proper

handling procedures, and a detailed experimental protocol for its application in protein

crosslinking.

Safety and Hazard Information
The following tables summarize the key safety information for Mal-PEG3-NHS ester, compiled

from various supplier safety data sheets (SDS). Researchers should always consult the specific

SDS provided with their product for the most accurate and up-to-date information.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.[1]
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First Aid Measures
Exposure Route First Aid Procedure

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a physician.[1][2]

Eye Contact

Remove any contact lenses. Immediately flush

eyes with large amounts of water, separating

eyelids to ensure adequate flushing. Promptly

call a physician.

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and shoes. Get medical

attention if irritation develops or persists.

Inhalation

Not expected to require first aid measures. If

large amounts are inhaled, move to fresh air. If

breathing is difficult, give cardiopulmonary

resuscitation (CPR).

Handling and Storage
Condition Recommendation

Handling

Avoid contact with skin, eyes, and inhalation.

Use in a well-ventilated area or with appropriate

exhaust ventilation. Do not eat, drink, or smoke

when using this product.

Storage

Store at -20°C for long-term storage. Keep the

container tightly closed in a cool, dry, and well-

ventilated area. Protect from moisture and light.

For stock solutions in solvent, store at -80°C for

up to 6 months or -20°C for up to 1 month.

Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection Chemical safety goggles with side-shields.

Skin Protection Protective gloves and impervious clothing.

Respiratory Protection
A suitable respirator should be used if ventilation

is inadequate.

Experimental Protocols
Mal-PEG3-NHS ester is a versatile crosslinker used to conjugate amine-containing molecules

with sulfhydryl-containing molecules. The N-hydroxysuccinimide (NHS) ester reacts with

primary amines at a pH of 7-9, while the maleimide group reacts with sulfhydryl groups at a pH

of 6.5-7.5.

Two-Step Protein Crosslinking Protocol
This protocol describes the conjugation of an amine-containing protein (Protein-NH2) to a

sulfhydryl-containing protein (Protein-SH).

Materials:

Mal-PEG3-NHS ester

Amine-containing protein (Protein-NH2)

Sulfhydryl-containing protein (Protein-SH)

Anhydrous dimethylsulfoxide (DMSO) or dimethylformamide (DMF)

Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5. Avoid buffers containing

primary amines (e.g., Tris) or sulfhydryls.

Desalting columns

Procedure:

Reagent Preparation:
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Equilibrate the vial of Mal-PEG3-NHS ester to room temperature before opening to

prevent moisture condensation.

Immediately before use, dissolve the required amount of Mal-PEG3-NHS ester in DMSO

or DMF. Note that this reagent is not directly soluble in aqueous buffers.

Reaction with Amine-Containing Protein:

Dissolve the amine-containing protein (Protein-NH2) in the Conjugation Buffer.

Add a 10- to 50-fold molar excess of the dissolved Mal-PEG3-NHS ester to the protein

solution. The final concentration of the organic solvent should be less than 10% to

maintain protein solubility.

Incubate the reaction for 30 minutes at room temperature or 2 hours at 4°C.

Removal of Excess Crosslinker:

Remove the non-reacted Mal-PEG3-NHS ester using a desalting column equilibrated with

the Conjugation Buffer.

Reaction with Sulfhydryl-Containing Protein:

The sulfhydryl-containing protein (Protein-SH) must have free (reduced) sulfhydryls. If

necessary, reduce any disulfide bonds prior to this step.

Combine the desalted, maleimide-activated protein from step 3 with the Protein-SH.

Incubate the mixture for 30 minutes at room temperature or 2 hours at 4°C.

Stopping the Reaction (Optional):

To quench the reaction, a buffer containing reduced cysteine at a concentration several

times greater than the sulfhydryls on Protein-SH can be added.

Visualizations
Chemical Structure and Reactivity
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Mal-PEG3-NHS Ester

Reactant Molecules

Maleimide PEG3 Spacer NHS Ester

Amine-containing Molecule
(e.g., Protein, Peptide)

Reacts with -NH2
(pH 7-9)

Sulfhydryl-containing Molecule
(e.g., Protein, Peptide)

Reacts with -SH
(pH 6.5-7.5)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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